Cas no 1803859-69-9 (3-Bromo-4-ethylphenylpropanal)

• Product Name: 3-Bromo-4-ethylphenylpropanal
• CAS No: 1803859-69-9
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4961397
• Update Time: 2025-07-20

3-Bromo-4-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-ethylphenylpropanal

• Inchi： 1S/C11H13BrO/c1-3-9-4-5-10(6-11(9)12)8(2)7-13/h4-8H,3H2,1-2H3
• InChI Key： VDPMIMGINXPBQS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-Bromo-4-ethylphenylpropanal

Introduction to 3-Bromo-4-ethylphenylpropanal (CAS No. 1803859-69-9)

3-Bromo-4-ethylphenylpropanal, identified by the chemical abstracts service number 1803859-69-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aldehyde derivative features a brominated aromatic ring and an ethyl-substituted propyl side chain, making it a versatile intermediate for various chemical transformations. Its unique structural properties have garnered attention in recent years due to its potential applications in the development of novel therapeutic agents and fine chemicals.

The molecular structure of 3-Bromo-4-ethylphenylpropanal consists of a benzene ring substituted with a bromine atom at the 3-position and an ethyl group at the 4-position, with an aldehyde functional group (-CHO) attached to the propanal chain. This configuration imparts distinct reactivity, allowing for diverse synthetic pathways. The presence of the bromine atom enhances its utility as a electrophilic aromatic substitution precursor, while the aldehyde moiety serves as a key site for condensation reactions, including Schiff base formations and aldol condensations.

In recent years, 3-Bromo-4-ethylphenylpropanal has been explored in the context of drug discovery and medicinal chemistry. Its aromatic system provides a scaffold for designing molecules with specific biological activities. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The bromine substituent facilitates further functionalization, enabling the creation of more complex structures with tailored pharmacological properties.

One notable application of 3-Bromo-4-ethylphenylpropanal is in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The aldehyde group can be selectively modified to introduce stereocenters, which are crucial for enantioselective reactions. This has implications in producing enantiomerically pure compounds, which are often required in pharmaceuticals to ensure efficacy and minimize side effects. The ethyl group on the phenyl ring also contributes to steric hindrance, influencing reaction outcomes and selectivity.

Advances in computational chemistry have further enhanced the understanding of 3-Bromo-4-ethylphenylpropanal's reactivity. Molecular modeling studies have predicted its interaction with biological targets, providing insights into potential drug-like properties. These simulations have guided experimental efforts, optimizing synthetic routes and improving yields. Additionally, green chemistry principles have been applied to develop more sustainable methods for producing this compound, reducing waste and energy consumption.

The pharmaceutical industry has shown particular interest in 3-Bromo-4-ethylphenylpropanal due to its role as a building block for active pharmaceutical ingredients (APIs). Its derivatives have been tested in preclinical studies for their ability to modulate neurotransmitter receptors and ion channels. The bromine atom allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the integration of heterocyclic moieties into the molecular framework.

In conclusion, 3-Bromo-4-ethylphenylpropanal (CAS No. 1803859-69-9) represents a valuable intermediate in synthetic chemistry with broad applications across multiple disciplines. Its structural features make it an attractive candidate for developing new drugs and fine chemicals. Ongoing research continues to uncover novel synthetic strategies and pharmacological potentials, solidifying its importance in both academic and industrial settings.